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Cogazocine at a Glance

The information below summarizes the very limited data available for Cogazocine, which is primarily of a

chemical and speculative nature.

Property Description for Cogazocine

Chemical Class Benzomorphan opioid [1].

Molecular
Formula

C₂₁H₃₁NO [1].

Molecular Weight 313.5 g/mol [1].

Mechanism of
Action

Proposed as a mixed μ-opioid (MOR) and κ-opioid (KOR) receptor agonist,

inferred from structural similarity to pentazocine. Direct binding assays are
unpublished [1].

Therapeutic
Applications

Potential use in moderate-to-severe pain (preclinical); investigated in combination
with chemotherapeutics (e.g., doxorubicin, cisplatin) for resistant tumors [1].

Key Available
Data

Primarily chemical structure and physicochemical properties. Pharmacokinetics,
toxicity, and efficacy profiles are uncharacterized [1].
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Framework for Opioid Comparison

For a comprehensive guide, researchers typically compare opioids across multiple parameters. The table

below outlines these key dimensions, but specific data for Cogazocine in these categories is missing from

the available literature.

Comparison
Dimension

Typical Parameters & Considerations

Chemical Structure 4,5-epoxymorphinan (e.g., morphine, oxycodone), phenylpiperidine (e.g.,
fentanyl), or diphenylheptylamine (e.g., methadone). Structure influences

physicochemical properties [2].

Pharmacokinetics Absorption, bioavailability, distribution (including BBB penetration [3]),

metabolism (CYP enzymes, glucuronidation), and elimination [2].

Receptor
Pharmacology

Affinity & efficacy at MOR, DOR, KOR; functional activity (full/partial agonist,

antagonist); signaling bias (G-protein vs. β-arrestin) [4].

Therapeutic Profile Analgesic efficacy/potency; side effect profile (respiratory depression,

constipation, sedation); development of tolerance & dependence [5] [2].

Experimental Data In vitro binding/functional assays; in vivo animal models of analgesia; clinical

trial data on efficacy & safety [6].

Experimental Insights and Pathways

While direct data on Cogazocine is scarce, established knowledge of opioid signaling can inform research.

Receptor Signaling Pathway: Opioid receptors are Gi/G0-protein coupled receptors (GPCRs). Their

activation triggers a cascade that inhibits adenylyl cyclase (AC), reduces cyclic AMP (cAMP)
production, closes voltage-gated calcium channels (preventing neurotransmitter release), and

activates G protein-gated inwardly rectifying potassium (GIRK) channels (leading to neuronal
hyperpolarization). This complex signaling results in reduced pain transmission [4].

General Workflow for Comparison: A standard experimental protocol to compare opioids like
Cogazocine with established compounds would involve several stages. The workflow progresses

from in vitro assays (receptor binding, functional signaling) to in vivo animal studies (pain models,
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behavioral effects, pharmacokinetics) and finally to clinical trials in humans, with chemical analysis

supporting the entire process.
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Opioid Receptor Signaling Cascade
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Workflow for Comparative Opioid Profiling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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